Cas no 39870-05-8 (1-(pyrimidin-4-yl)ethan-1-one)

1-(Pyrimidin-4-yl)ethan-1-one is a pyrimidine derivative featuring a ketone functional group at the 1-position of the ethanone moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. Its pyrimidine core offers structural diversity, enabling applications in medicinal chemistry, such as the development of kinase inhibitors and other bioactive molecules. The ketone group provides a reactive site for further functionalization, including condensation, reduction, or nucleophilic addition reactions. High purity and consistent quality make it suitable for research and industrial-scale processes. Its stability under standard conditions ensures reliable handling and storage.
1-(pyrimidin-4-yl)ethan-1-one structure
1-(pyrimidin-4-yl)ethan-1-one structure
Product Name:1-(pyrimidin-4-yl)ethan-1-one
CAS No:39870-05-8
MF:C6H6N2O
MW:122.12464094162
MDL:MFCD09263821
CID:838026
PubChem ID:538060
Update Time:2025-05-27

1-(pyrimidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrimidin-4-yl)ethanone
    • 1-pyrimidin-4-ylethanone
    • 1-PYRIMIDIN-4-YL-ETHANONE
    • Ethanone, 1-(4-pyrimidinyl)-
    • 4-Acetylpyrimidine
    • 4-pyrimidyl methyl ketone
    • methyl 4-pyrimidinyl ketone
    • methyl 4-pyrimidyl ketone
    • Methyl pyrimidin-4-yl ketone
    • 4-Pyrimidinyl methyl ketone
    • Ethanone,1-(4-pyrimidinyl)-
    • UZKADDSUUBRMKO-UHFFFAOYSA-N
    • 1-(PYRIMIDIN-4-YL)ETHAN-1-ONE
    • 4-acetyl pyrimidine
    • 1-(4-Pyrimidinyl)ethanone #
    • PB17606
    • AB0024700
    • W602
    • DB-069887
    • CS-0005388
    • J-503624
    • DS-13688
    • MFCD09263821
    • CHEMBL4547324
    • DTXSID00337040
    • EN300-106125
    • SCHEMBL882669
    • AC-29420
    • SY013809
    • 39870-05-8
    • AKOS009159407
    • 1-(pyrimidin-4-yl)ethan-1-one
    • MDL： MFCD09263821
    • Inchi： 1S/C6H6N2O/c1-5(9)6-2-3-7-4-8-6/h2-4H,1H3
    • InChI Key： UZKADDSUUBRMKO-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C=CN=CN=1

Computed Properties

  • Exact Mass: 122.04800
  • Monoisotopic Mass: 122.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 67 ºC
  • Boiling Point: 70 ºC (3 Torr)
  • Flash Point: 92.1±26.3 ºC,
  • Solubility: Slightly soluble (21 g/l) (25 º C),
  • PSA: 42.85000
  • LogP: 0.67920

1-(pyrimidin-4-yl)ethan-1-one Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(pyrimidin-4-yl)ethan-1-one Pricemore >>

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1-(pyrimidin-4-yl)ethan-1-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:39870-05-8)1-(pyrimidin-4-yl)ethan-1-one
Order Number:A873542
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:40
Price ($):430.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:39870-05-8)Ethanone,1-(4-pyrimidinyl)-
Order Number:sfd19849
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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39870-05-8 (1-(pyrimidin-4-yl)ethan-1-one) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:39870-05-8)1-(pyrimidin-4-yl)ethan-1-one
A873542
Purity:99%
Quantity:5g
Price ($):430.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:39870-05-8)Ethanone,1-(4-pyrimidinyl)-
sfd19849
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email